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Neridienone B Neridienone B
Brand Name: Vulcanchem
CAS No.: 61671-56-5
VCID: VC0033390
InChI: InChI=1S/C21H28O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(24)11-22)21(15,2)19(25)10-17(14)20/h3-4,9,14-18,22,24H,5-8,10-11H2,1-2H3/t14-,15-,16+,17-,18+,20-,21-/m0/s1
SMILES: CC12CCC(=O)C=C1C=CC3C2CC(=O)C4(C3CCC4C(CO)O)C
Molecular Formula: C21H28O4
Molecular Weight: 344.451

Neridienone B

CAS No.: 61671-56-5

Reference Standards

VCID: VC0033390

Molecular Formula: C21H28O4

Molecular Weight: 344.451

Neridienone B - 61671-56-5

CAS No. 61671-56-5
Product Name Neridienone B
Molecular Formula C21H28O4
Molecular Weight 344.451
IUPAC Name (8R,9S,10R,13S,14S,17S)-17-[(1S)-1,2-dihydroxyethyl]-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione
Standard InChI InChI=1S/C21H28O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(24)11-22)21(15,2)19(25)10-17(14)20/h3-4,9,14-18,22,24H,5-8,10-11H2,1-2H3/t14-,15-,16+,17-,18+,20-,21-/m0/s1
Standard InChIKey NCBLKWGLSQARQJ-BJSXQCTJSA-N
SMILES CC12CCC(=O)C=C1C=CC3C2CC(=O)C4(C3CCC4C(CO)O)C
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Last Modified Aug 20 2021
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